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Introduction

Naphthol AS is an organic compound with the preferred IUPAC name 3-hydroxy-N-
phenylnaphthalene-2-carboxamide.[1][2] It is the anilide of 3-hydroxy-2-naphthoic acid.[1][2]
First discovered in 1911 by German chemists, Naphthol AS and its derivatives have become
crucial intermediates in the synthesis of azo dyes and organic pigments.[1][2] Unlike simpler
naphthols, Naphthol AS exhibits affinity for cotton fibers, allowing for the in-situ formation of
insoluble, vibrant, and wash-fast azo dyes.[1][3] This property has made it a cornerstone in the
textile industry for dyeing and printing cotton and other fibers.[1] Beyond textiles, derivatives of
Naphthol AS are being explored for various applications, including potential biomedical uses
for their antimicrobial and antifungal properties.[1]

Chemical Structure

Naphthol AS possesses a distinctive molecular architecture that dictates its chemical behavior
and applications. The structure consists of a naphthalene ring system substituted with a
hydroxyl (-OH) group and an N-phenylcarboxamide group at the 3 and 2 positions, respectively.
[1] This combination of a phenolic hydroxyl group and an anilide moiety on a large aromatic
scaffold is key to its properties. The molecule does not contain water-soluble groups, which
contributes to its firm adherence to fibers and its general insolubility in water.[1] In the presence
of a strong alkali, the phenolic hydroxyl group deprotonates to form the water-soluble
naphtholate anion.[1][3]
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l».Chemical structure of Naphthol AS

Figure 1: Chemical Structure of Naphthol AS

Chemical Properties

The chemical properties of Naphthol AS are largely governed by its phenolic hydroxyl group
and the aromatic naphthalene core. It undergoes reactions typical of phenols, such as
electrophilic substitution on the aromatic ring.[1] Its most significant chemical reaction is the
coupling with diazonium salts to form azo compounds, which is the basis for its use in dye
synthesis.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Naphthol AS.
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Property Value References
3-Hydroxy-N-
IUPAC Name phenylnaphthalene-2- [1112]
carboxamide
Naphthol AS, 3-hydroxy-2-
Synonyms - [2][4]
naphthanilide
CAS Number 92-77-3 [2][5]
Molecular Formula C17H13NO2 [2][5][6]
Molar Mass 263.29 g-mol-t [2][5]
Appearance Beige or small red powder [5]
Melting Point 246-248 °C [5]
Boiling Point 406.53 °C (rough estimate) [5]
pKa 9.70 (at 25 °C) [5]
Insoluble in water and sodium
carbonate solution; Sparingly
Solubility soluble in ethanol; Soluble in [1][5]

hot xylene, acetic acid, and

alkaline solutions.

Mandatory Visualizations
Logical Relationship Diagram

The following diagram illustrates the synthetic relationship of Naphthol AS from its precursors
and its subsequent application in azo dye formation.
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Caption: Synthesis pathway and application of Naphthol AS.

Experimental Workflow Diagram

This diagram outlines a general workflow for the analysis of Naphthol AS purity using Gas
Chromatography-Mass Spectrometry (GC-MS), a common technique for analyzing naphthol
compounds.
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Caption: GC-MS analytical workflow for Naphthol AS.

Experimental Protocols
Synthesis of Naphthol AS

The synthesis of Naphthol AS and its derivatives is typically achieved through the amidation of
3-hydroxy-2-naphthoic acid with the corresponding aniline.[7][8][9]
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Methodology:

» Activation of Carboxylic Acid: 3-hydroxy-2-naphthoic acid is reacted with a chlorinating
agent, such as phosphorus trichloride (PCIs) or thionyl chloride (SOCI2), in an inert solvent
like chlorobenzene. This step converts the carboxylic acid into a more reactive acyl chloride.

e Amidation: The resulting 3-hydroxy-2-naphthoyl chloride is then reacted with aniline. The
reaction is typically carried out in a suitable solvent, and a base may be added to neutralize
the hydrochloric acid byproduct.

o Workup and Isolation: The crude Naphthol AS product is isolated by filtration after the
reaction is complete. It is then washed to remove unreacted starting materials and
byproducts.

 Purification: The crude product is purified by recrystallization.

Purification by Recrystallization
Methodology:

e Solvent Selection: Solvents such as xylene or glacial acetic acid are effective for the
recrystallization of Naphthol AS.[5] The crude product should be soluble in the hot solvent
and sparingly soluble at room temperature.

o Dissolution: The crude Naphthol AS is dissolved in a minimal amount of the boiling solvent
in an Erlenmeyer flask.

o Decolorization (Optional): If colored impurities are present, a small amount of activated
charcoal can be added to the hot solution, which is then subjected to hot gravity filtration to
remove the charcoal.

o Crystallization: The hot, saturated solution is allowed to cool slowly to room temperature,
followed by further cooling in an ice bath to induce crystallization. Slow cooling promotes the
formation of larger, purer crystals.

« Isolation and Drying: The purified crystals are collected by vacuum filtration and washed with
a small amount of cold solvent to remove residual mother liquor. The crystals are then dried
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to obtain the final product.

Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for determining the
purity of Naphthol AS and related compounds.[10][11]

Methodology:

o Sample Preparation: A stock solution of the Naphthol AS sample is prepared by accurately
weighing the compound and dissolving it in a suitable solvent, such as methanol or
acetonitrile. This stock solution is then diluted to a working concentration.

o Chromatographic Conditions:
o Column: A reversed-phase C18 column is commonly used.[10]

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile or methanol) is typical.

o Detection: UV detection at a wavelength where Naphthol AS exhibits strong absorbance
is employed for quantification.

o Flow Rate: A standard flow rate, for example, 1.0 mL/min, is maintained.

o Data Analysis: The chromatogram is analyzed to determine the area of the main peak
corresponding to Naphthol AS and any impurity peaks. The purity is calculated based on the
relative peak areas.

Applications

The primary application of Naphthol AS is as a coupling component in the formation of azoic
dyes.[1] It is applied to cellulosic fibers like cotton from an alkaline solution, where it exhibits a
substantive affinity.[3] Subsequent treatment with a solution of a diazotized aromatic amine (a
diazonium salt) leads to an in-situ coupling reaction, forming a water-insoluble, colored azo
pigment that is trapped within the fiber.[1][3] This process yields dyeings with good wash
fastness and a wide range of colors, particularly in the orange, red, and brown hues.[1] It is
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also a vital intermediate in the manufacturing of organic pigments used in inks, coatings, and
plastics.[1]

Safety and Hazards

Naphthol AS is associated with several GHS hazard statements, including H302 (Harmful if
swallowed), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319
(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory
irritation), and H411 (Toxic to aquatic life with long-lasting effects).[2] Appropriate personal
protective equipment, including gloves, safety glasses, and respiratory protection, should be
used when handling this chemical.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Naphthol AS chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668939#naphthol-as-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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